1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine-d5 Hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine, Hydrochloride (MPTP-HCl) is a dopaminergic neurotoxin that causes permanent symptoms of Parkinson’s disease by killing certain neurons in the substantia nigra of the brain . It is a piperidine derivative and is useful in neurological research .
Synthesis Analysis
MPTP is a piperidine derivative and dopaminergic neurotoxin that has been used in neurological research . It is metabolized to 1-methyl-4-phenylpyridine (MPP+), which in turn can cause free radical production in vivo and lead to oxidative stress .Molecular Structure Analysis
The empirical formula of MPTP-HCl is C12H15N · HCl . The molecular weight is 209.72 .Chemical Reactions Analysis
MPTP is metabolized to 1-methyl-4-phenylpyridine (MPP+), which in turn can cause free radical production in vivo and lead to oxidative stress .Physical And Chemical Properties Analysis
MPTP-HCl is a white to off-white powder . It has a molecular weight of 209.72 .Mechanism of Action
Safety and Hazards
MPTP is a potent neurotoxin known to produce severe irreversible brain damage similar to Parkinson’s disease. Exposure to the drug through inhalation, dermal contact, and injection is hazardous . It is also closely related to 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine which is suspected of inducing severe and irreversible Parkinsonism symptoms .
Future Directions
MPTP has been used to induce Parkinson’s disease in animal models . It has been used to study the effect of docosahexaenoic acid on the apelin distribution of the nervous system, to study the behavioral impairments correlated to neurochemical deficits, and to study the effects of treadmill exercise on neuroprotection and neuroinflammation . This suggests that MPTP will continue to be a valuable tool in neurological research, particularly in the study of Parkinson’s disease.
Properties
1794811-11-2 | |
Molecular Formula |
C12H16ClN |
Molecular Weight |
214.748 |
IUPAC Name |
1-methyl-4-(2,3,4,5,6-pentadeuteriophenyl)-3,6-dihydro-2H-pyridine;hydrochloride |
InChI |
InChI=1S/C12H15N.ClH/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-7H,8-10H2,1H3;1H/i2D,3D,4D,5D,6D; |
InChI Key |
KOWJANGMTAZWDT-CERKJNTMSA-N |
SMILES |
CN1CCC(=CC1)C2=CC=CC=C2.Cl |
synonyms |
1,2,3,6-Tetrahydro-1-methyl-4-(phenyl-d5)pyridine Hydrochloride; MPTP-d5 Hydrochloride; NSC 139654-d5 Hydrochloride; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.